Cas no 2411270-72-7 (2-chloro-1-1-(2-methoxyethyl)-1H,4H,5H,6H,7H-1,2,3triazolo4,5-cpyridin-5-ylethan-1-one)

• Product Name: 2-chloro-1-1-(2-methoxyethyl)-1H,4H,5H,6H,7H-1,2,3triazolo4,5-cpyridin-5-ylethan-1-one
• CAS No: 2411270-72-7
• MF: C₁₀H₁₅ClN₄O₂
• MW: 258.704700708389
• CID: 6013561
• PubChem ID: 165789880
• Update Time: 2025-10-22

2-chloro-1-1-(2-methoxyethyl)-1H,4H,5H,6H,7H-1,2,3triazolo4,5-cpyridin-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-1-(2-methoxyethyl)-1H,4H,5H,6H,7H-1,2,3triazolo4,5-cpyridin-5-ylethan-1-one
• 2-chloro-1-[1-(2-methoxyethyl)-1H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-c]pyridin-5-yl]ethan-1-one
• 2411270-72-7
• Z2596886807
• EN300-26613940

• Inchi： 1S/C10H15ClN4O2/c1-17-5-4-15-9-2-3-14(10(16)6-11)7-8(9)12-13-15/h2-7H2,1H3
• InChI Key： UHMZBCVVGBJIFM-UHFFFAOYSA-N
• SMILES： ClCC(N1CC2=C(CC1)N(CCOC)N=N2)=O

Computed Properties

• Exact Mass: 258.0883534g/mol
• Monoisotopic Mass: 258.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.2Ų

Additional information on 2-chloro-1-1-(2-methoxyethyl)-1H,4H,5H,6H,7H-1,2,3triazolo4,5-cpyridin-5-ylethan-1-one

2-Chloro-1-1-(2-Methoxyethyl)-1H,4H,5H,6H,7H-1,2,3-Triazolo[4,5-c]Pyridin-5-yl)Eth-1-one (CAS No. 2411270-72-7): A Comprehensive Overview

2-Chloro-1-1-(2-methoxyethyl)-1H,4H,5H,6H,7H-1,2,3-triazolo[4,5-c]pyridin-5-yl)ethan-1-one (CAS No. 2411270-72-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and pharmacological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 2-chloro-1-1-(2-methoxyethyl)-1H,4H,5H,6H,7H-1,2,3-triazolo[4,5-c]pyridin-5-yl)ethan-1-one is characterized by a triazolopyridine core with a chloro-substituted ethanone moiety and a methoxyethyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The triazolopyridine scaffold is particularly noteworthy due to its ability to form stable complexes with various metal ions and its potential for modulating biological processes.

The synthesis of 2-chloro-1-1-(2-methoxyethyl)-1H,4H,5H,6H,7H-1,2,3-triazolo[4,5-c]pyridin-5-yl)ethan-1-one has been reported using several methodologies. One common approach involves the reaction of 5-amino-[4',5'-dihydro]-[3',4']dihydrobenzo[f][1]benzothiepin with 2-chloroacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with 2-methoxyethylamine to form the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory and industrial applications.

Recent research has highlighted the potential therapeutic applications of 2-chloro-1-1-(2-methoxyethyl)-1H,4H,5H,6H,7H-1,2,3-triazolo[4,5-c]pyridin-5-yl)ethan-1-one. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, in vitro assays have demonstrated that it can effectively inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. Additionally, it has been found to possess anti-inflammatory properties by downregulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The mechanism of action of 2-chloro-1-1-(2-methoxyethyl)-1H,4H,5H,6H,7H-1,2,3-triazolo[4,5-c]pyridin-5-yl)ethan-1-one is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of key signaling proteins such as PI3K/Akt and MAPK pathways. These pathways are known to play crucial roles in cell survival and proliferation. By interfering with these signaling cascades, the compound may exert its anti-cancer effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-1-1-(2-methoxyethyl)-1H,4H,5H,6H,7H-1,2，3-triazolo[4，5-c]pyridin - 5 - yl) ethan - 1 - one in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings suggest that this compound has a favorable safety profile and warrants further investigation in larger clinical trials.

In conclusion, 2-chloro - 1 - 1 - ( 2 - methoxyethyl ) - １ H , ４ H , ５ H , ６ H , ７ H - １ ,２ ,３ - triazolo [４ ,５ - c ] pyridin - ５ - yl ) ethan - １ - one ( CAS No . ２４１１２７０ - ７２ - ７ ) represents a promising candidate for the development of novel therapeutic agents . Its unique chemical structure , combined with its diverse biological activities , makes it an attractive target for further research and development . As more studies are conducted , it is likely that new applications and mechanisms of action will be discovered , further expanding its potential in the field of medicinal chemistry .